Cas no 1824223-31-5 (2-Azido-3-methylpentan-1-ol)

• Product Name: 2-Azido-3-methylpentan-1-ol
• CAS No: 1824223-31-5
• MF: C₆H₁₃N₃O
• MW: 143.186920881271
• CID: 5920158
• PubChem ID: 57579792
• Update Time: 2025-10-31

2-Azido-3-methylpentan-1-ol Chemical and Physical Properties

Names and Identifiers

• SCHEMBL13713169
• 2-azido-3-methylpentan-1-ol
• 1824223-31-5
• EN300-1844173
• 2-Azido-3-methylpentan-1-ol

• Inchi： 1S/C6H13N3O/c1-3-5(2)6(4-10)8-9-7/h5-6,10H,3-4H2,1-2H3
• InChI Key： PRAYPZJGCOTWFG-UHFFFAOYSA-N
• SMILES： OCC(C(C)CC)N=[N+]=[N-]

Computed Properties

• Exact Mass: 143.105862047g/mol
• Monoisotopic Mass: 143.105862047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 34.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds Azo imides

Additional information on 2-Azido-3-methylpentan-1-ol

Professional Introduction to 2-Azido-3-methylpentan-1-ol (CAS No. 1824223-31-5)

2-Azido-3-methylpentan-1-ol, a compound with the chemical formula C₇H₁₃NO₃, is a versatile intermediate in organic synthesis and pharmaceutical research. This compound, identified by its CAS number 1824223-31-5, has garnered significant attention in the scientific community due to its unique structural properties and potential applications in drug development. The presence of an azido group and a tertiary alcohol makes it a valuable building block for synthesizing more complex molecules.

The compound's structure, featuring a 2-azido substituent on a pentyl chain with a hydroxyl group at the third carbon, imparts specific reactivity that is exploited in various synthetic pathways. The azido group, characterized by its high nucleophilicity, facilitates nucleophilic substitution reactions, while the tertiary alcohol offers opportunities for further functionalization through oxidation or esterification processes. These attributes make 2-Azido-3-methylpentan-1-ol a critical intermediate in the synthesis of bioactive molecules.

In recent years, the pharmaceutical industry has shown increasing interest in azido-containing compounds due to their role as key intermediates in the synthesis of therapeutic agents. The ability to introduce azido groups into molecular frameworks allows for the development of novel drugs with enhanced pharmacological properties. For instance, azido compounds have been utilized in the synthesis of protease inhibitors, which are essential in treating diseases such as HIV and hepatitis C. The reactivity of the azido group enables the formation of stable intermediates that can be further modified to achieve desired biological activities.

One of the most notable applications of 2-Azido-3-methylpentan-1-ol is in the field of drug discovery, where it serves as a precursor for more complex pharmacophores. Researchers have leveraged its structural features to develop new analogs with improved efficacy and reduced toxicity. The compound's ability to undergo cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, makes it particularly useful in constructing heterocyclic scaffolds that are prevalent in many drugs.

The synthesis of 2-Azido-3-methylpentan-1-ol involves multi-step organic transformations that highlight its synthetic utility. Typically, the preparation starts from commercially available alcohols or ketones, which are subjected to halogenation followed by azidation. These steps require careful optimization to ensure high yields and purity. Recent advancements in catalytic systems have improved the efficiency of these transformations, making the synthesis more scalable and cost-effective.

The compound's reactivity also extends to its role as a precursor in polymer chemistry. Azido-functionalized monomers can be polymerized to create materials with tailored properties, such as biodegradable polymers or stimuli-responsive hydrogels. These materials have potential applications in drug delivery systems, where controlled release mechanisms are crucial for therapeutic efficacy. The incorporation of 2-Azido-3-methylpentan-1-ol into polymer backbones allows for the creation of novel materials with enhanced functionality.

In academic research, 2-Azido-3-methylpentan-1-ol has been employed to study reaction mechanisms and develop new synthetic methodologies. Its unique reactivity profile provides insights into transition metal-catalyzed reactions and allows chemists to explore novel catalytic systems. For example, researchers have investigated its use in asymmetric synthesis, aiming to develop enantioselective catalysts that can produce chiral molecules with high precision. Such advancements are crucial for producing pharmaceuticals that exhibit optimal stereochemical purity.

The compound's stability under various conditions has also been a subject of interest. While azido groups are known for their sensitivity to heat and light, recent studies have demonstrated strategies to improve their stability during storage and handling. These findings are significant for industrial applications where maintaining the integrity of reactive intermediates is essential. Innovations in protective group strategies and controlled reaction conditions have expanded the utility of azido compounds in large-scale syntheses.

The environmental impact of using 2-Azido-3-methylpentan-1-ol has also been considered in recent research efforts. Green chemistry principles have guided the development of more sustainable synthetic routes that minimize waste and hazardous byproducts. For instance, solvent-free reactions and catalytic methods have been explored to reduce the environmental footprint associated with its production. Such initiatives align with global efforts to promote sustainable practices in chemical manufacturing.

Future directions in research on 2-Azido-3-methylpentan-1-ol include exploring its potential in medicinal chemistry and materials science. The compound's versatility suggests it could play a pivotal role in developing next-generation therapeutics and advanced materials. Collaborative efforts between academia and industry are expected to drive innovation and uncover new applications for this valuable intermediate.